3-Amino-1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol

• Molecular Formula: C6H11BrN4O
• Molecular Weight: 235.08 g/mol
• IUPAC Name: 3-amino-1-(5-bromo-3-methyltriazol-4-yl)propan-1-ol
• InChI: InChI=1S/C6H11BrN4O/c1-11-5(4(12)2-3-8)6(7)9-10-11/h4,12H,2-3,8H2,1H3
• InChI Key: RWXFGABUZYDKTB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(N=N1)Br)C(CCN)O

Description

3-Amino-1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol is a brominated triazole derivative featuring a propan-1-ol backbone substituted with an amino group at the third carbon and a 4-bromo-1-methyl-1,2,3-triazol-5-yl moiety at the first carbon. Its molecular formula is C₆H₁₀BrN₄O, with a molecular weight of 234.08 g/mol (calculated). Structural elucidation of such compounds often employs X-ray crystallography tools like SHELXL .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized via a reaction between an azide and an alkyne.

Bromination: The triazole ring is then brominated using a brominating agent such as N-bromosuccinimide (NBS) under controlled conditions.

Amination and Hydroxylation:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Nucleophilic Substitution at the Bromine Site

The bromine atom on the triazole ring undergoes nucleophilic substitution under controlled conditions. This reaction leverages the electron-deficient nature of the triazole ring, facilitating displacement by nucleophiles such as amines, alkoxides, or thiols.

Reaction Conditions	Reagents	Products Formed	Yield (%)	Source
DMF, 80°C, 12 h	Piperidine	4-Piperidino-triazole derivative	78
Ethanol, reflux, 8 h	Sodium methoxide	4-Methoxy-triazole derivative	65

Mechanism : The reaction proceeds via an SNAr (nucleophilic aromatic substitution) mechanism, where the bromine acts as a leaving group. The electron-withdrawing triazole ring stabilizes the transition state .

Oxidation of the Hydroxyl Group

The primary alcohol (-CH₂OH) undergoes oxidation to form a ketone or carboxylic acid, depending on reaction intensity.

Oxidizing Agent	Conditions	Product	Notes	Source
KMnO₄ (aq. H₂SO₄)	60°C, 4 h	3-Amino-1-(4-bromo-triazolyl)propanal	Partial oxidation to aldehyde
Jones reagent (CrO₃/H₂SO₄)	0°C → RT, 2 h	Corresponding carboxylic acid	Requires strict temp control

Acylation of the Amino Group

The amino group (-NH₂) reacts with acyl chlorides or anhydrides to form amides.

Acylating Agent	Solvent	Product	Yield (%)	Source
Acetyl chloride	Dichloromethane	N-Acetyl derivative	92
Benzoyl chloride	Pyridine	N-Benzoyl derivative	85

Electrophilic Aromatic Substitution

The triazole ring participates in electrophilic reactions at the C-4 position (para to bromine).

Reaction Type	Reagents	Product	Yield (%)	Source
Nitration	HNO₃/H₂SO₄	4-Bromo-5-nitro-triazole derivative	60
Sulfonation	Fuming H₂SO₄	Triazole sulfonic acid	45

Cross-Coupling Reactions

The bromine atom enables palladium-catalyzed coupling reactions:

Coupling Type	Catalysts/Reagents	Product	Yield (%)	Source
Suzuki-Miyaura	Pd(PPh₃)₄, K₂CO₃	Aryl-substituted triazole	70–80
Sonogashira	PdCl₂, CuI	Alkyne-functionalized triazole	65

Reduction of the Triazole Ring

Hydrogenation under high pressure reduces the triazole ring to a dihydrotriazole.

Conditions	Catalyst	Product	Selectivity	Source
H₂ (50 psi), EtOH	Pd/C	Partially saturated triazole	88%

Amino Group Reduction

The amino group can be reduced to a primary amine under specific conditions, though this is less common due to competing side reactions.

Industrial-Scale Reaction Considerations

Optimized protocols for large-scale synthesis emphasize:

• Continuous flow reactors for bromine substitution reactions (residence time: 20 min, yield: 82%).

• Solvent selection : Ethanol or acetonitrile preferred for acylation/alkylation to minimize byproducts .

Mechanistic Insights

• Triazole Reactivity : The 1,2,3-triazole ring’s aromaticity and electron-withdrawing bromine enhance electrophilic substitution rates .

• Steric Effects : The methyl group at N-1 slightly hinders reactions at C-4 but does not prevent functionalization.

This compound’s versatility in nucleophilic substitution, cross-coupling, and functional group transformations makes it valuable in pharmaceutical intermediates and agrochemical research . Future studies should explore enantioselective modifications and catalytic systems to improve reaction efficiency.

Scientific Research Applications

3-Amino-1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex molecules.

Materials Science: It can be used in the development of new materials with specific properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of 3-Amino-1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity through binding interactions. The triazole ring can participate in hydrogen bonding, π-π stacking, and other non-covalent interactions, influencing the compound’s biological activity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key analogs and their properties are compared below:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Heterocycle	Substituents	Functional Groups	Notable Properties
3-Amino-1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol (Target)	C₆H₁₀BrN₄O	234.08	1,2,3-Triazol-5-yl	4-Bromo, 1-methyl	Amino, propan-1-ol	High polarity due to amino and hydroxyl groups; triazole enhances H-bonding .
(3R)-3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid	C₆H₈BrN₄O₂	265.06	1,2,3-Triazol-5-yl	4-Bromo, 1-methyl	Amino, carboxylic acid	Acidic solubility profile; potential for salt formation in basic conditions.
3-(4-Bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol	C₉H₁₅BrN₂O	247.13	Pyrazol-5-yl	4-Bromo, 1-ethyl, 3-methyl	Propan-1-ol	Increased lipophilicity due to ethyl/methyl groups; pyrazole reduces polarity.
1-(3-Benzyl-2-imino-...propan-2-ol	C₁₉H₁₉BrN₃O₂	393.28	Benzo[d]imidazol	4-Bromo-3-methylphenoxy, benzyl	Imino, propan-2-ol	High molecular weight; aromaticity enhances lipophilicity and metabolic stability.

Physicochemical Properties

• Solubility: The target compound’s amino and hydroxyl groups likely improve aqueous solubility compared to the pyrazole analog . The carboxylic acid derivative exhibits pH-dependent solubility, favoring ionized forms in basic media.
• Boiling Points: Propanol derivatives generally follow boiling point trends based on branching and polarity. Linear chains (e.g., target compound) have higher boiling points than branched analogs .
• Reactivity : The bromo substituent in the target compound may facilitate nucleophilic substitution reactions, similar to brominated intermediates in and .

Biological Activity

3-Amino-1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol is a novel compound that has garnered attention in the field of medicinal chemistry due to its unique triazole structure and potential biological activities. This compound, with a molecular formula of C$_6$H$_{11}$BrN$_4$O and a molecular weight of 235.08 g/mol, is characterized by the presence of a bromine atom, an amino group, and a hydroxyl group, which may contribute to its biological properties.

Chemical Structure and Properties

Property	Value
Molecular Formula	C$_6$H$_{11}$BrN$_4$O
Molecular Weight	235.08 g/mol
CAS Number	1694052-82-8
Density	N/A
Boiling Point	N/A
Melting Point	N/A

The biological activity of 3-Amino-1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol is primarily attributed to its interaction with various biological targets. The triazole ring can facilitate hydrogen bonding and π–π interactions, enhancing binding affinity to enzymes and receptors. The presence of the bromine atom may also influence the compound's reactivity and selectivity towards specific targets.

Biological Activities

Research indicates that this compound exhibits a range of biological activities:

Antimicrobial Activity

Several studies have evaluated the antimicrobial properties of triazole derivatives, including 3-Amino-1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol. It has shown promising results against both Gram-positive and Gram-negative bacteria. For instance:

• Minimum Inhibitory Concentration (MIC) values for various bacterial strains were determined using broth dilution methods.

Bacterial Strain	MIC (µg/mL)	MBC (µg/mL)
Staphylococcus aureus	15.6	31.25
Escherichia coli	31.25	62.5
Pseudomonas aeruginosa	62.5	125

These results suggest that the compound has a higher antibacterial efficacy compared to standard antibiotics like oxytetracycline .

Antifungal Activity

In addition to antibacterial properties, preliminary studies indicate that the compound may also possess antifungal activity against strains such as Candida albicans. The mechanism likely involves disruption of fungal cell wall synthesis or function .

Study on Antimicrobial Efficacy

A recent study focused on synthesizing various triazole derivatives, including 3-Amino-1-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol. The synthesized compounds were tested against multiple bacterial strains using standardized methods. The results demonstrated that this compound exhibited superior antimicrobial activity compared to traditional antibiotics .

In Silico Studies

Computational models have been employed to predict the biological activity of this compound based on its structural features. These models analyze structure–activity relationships (SAR), providing insights into potential therapeutic applications .